2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-(thiophen-3-ylmethyl)ethanamine

• Molecular Formula: C9H13N5S2
• Molecular Weight: 255.4 g/mol
• IUPAC Name: 2-(1-methyltetrazol-5-yl)sulfanyl-N-(thiophen-3-ylmethyl)ethanamine
• InChI: InChI=1S/C9H13N5S2/c1-14-9(11-12-13-14)16-5-3-10-6-8-2-4-15-7-8/h2,4,7,10H,3,5-6H2,1H3
• InChI Key: ZWYYDJFGRURIQX-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCCNCC2=CSC=C2

Description

2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-(thiophen-3-ylmethyl)ethanamine is a chemical compound that has gained significant attention in scientific research for its potential therapeutic applications. It is commonly referred to as MTEP, and it belongs to the class of compounds known as allosteric modulators. Allosteric modulators are compounds that bind to a specific site on a protein molecule and alter its activity, thereby modulating its function.

Mechanism of Action

MTEP is an allosteric modulator that binds to the metabotropic glutamate receptor subtype 5 (mGluR5) and modulates its activity. mGluR5 is a G protein-coupled receptor that plays a crucial role in regulating synaptic plasticity and neuronal excitability. By modulating the activity of mGluR5, MTEP can regulate neurotransmitter release and synaptic plasticity, thereby modulating neuronal function.
Biochemical and Physiological Effects:
MTEP has been shown to have several biochemical and physiological effects, including the modulation of synaptic plasticity, the regulation of neurotransmitter release, and the modulation of neuronal excitability. These effects have been observed in various animal models of neurological disorders, including epilepsy, Parkinson's disease, and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTEP in lab experiments is its specificity for mGluR5. This specificity allows researchers to selectively modulate the activity of mGluR5 without affecting other receptors or neurotransmitter systems. However, one of the limitations of using MTEP in lab experiments is its limited bioavailability, which can make it difficult to achieve therapeutic concentrations in vivo.

Future Directions

There are several future directions for research on MTEP, including the development of more potent and selective allosteric modulators of mGluR5, the investigation of the role of mGluR5 in other neurological disorders, and the development of novel therapeutic strategies for Fragile X syndrome and other cognitive disorders. Additionally, further research is needed to better understand the mechanisms underlying the biochemical and physiological effects of MTEP and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of MTEP is a complex process that involves several steps. One of the commonly used methods for synthesizing MTEP is through the reaction of 2-bromoethylamine hydrobromide with thiophene-3-carbaldehyde to form 2-(thiophen-3-ylmethylamino)ethanol. This compound is then reacted with sodium azide to form the corresponding azide, which is then reduced with hydrogen gas in the presence of a palladium catalyst to yield MTEP.

Scientific Research Applications

MTEP has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, Parkinson's disease, and schizophrenia. One of the main areas of research for MTEP is its potential use as a treatment for Fragile X syndrome, a genetic disorder that affects cognitive function.